Verticilide

• Product Name: Verticilide
• Molecular Formula: C44H76N4O12
• Molecular Weight: 853.1 g/mol
• IUPAC Name: (3S,6R,9S,12R,15S,18R,21S,24R)-3,4,9,10,15,16,21,22-Octamethyl-6,12,18,24-tetrapentyl-1,7,13,19-tetraoxa-4,10,16,22-tetrazacyclotetracosane-2,5,8,11,14,17,20,23-octone
• Standard InChI: InChI=1S/C44H76N4O12/c1-13-17-21-25-33-37(49)45(9)30(6)42(54)58-35(27-23-19-15-3)39(51)47(11)32(8)44(56)60-36(28-24-20-16-4)40(52)48(12)31(7)43(55)59-34(26-22-18-14-2)38(50)46(10)29(5)41(53)57-33/h29-36H,13-28H2,1-12H3/t29-,30-,31-,32-,33+,34+,35+,36+/m0/s1
• Standard InChIKey: CMEGQABRBDDBTQ-NQRIZWSQSA-N
• Isomeric SMILES: CCCCC[C@@H]1C(=O)N([C@H](C(=O)O[C@@H](C(=O)N([C@H](C(=O)O[C@@H](C(=O)N([C@H](C(=O)O[C@@H](C(=O)N([C@H](C(=O)O1)C)C)CCCCC)C)C)CCCCC)C)C)CCCCC)C)C
• SMILES: O=C([C@H](C)N(C)C([C@@H](CCCCC)OC([C@H](C)N(C)C([C@@H](CCCCC)OC([C@H](C)N(C)C([C@@H](CCCCC)OC([C@H](C)N1C)=O)=O)=O)=O)=O)=O)O[C@H](CCCCC)C1=O
• Canonical SMILES: CCCCCC1C(=O)N(C(C(=O)OC(C(=O)N(C(C(=O)OC(C(=O)N(C(C(=O)OC(C(=O)N(C(C(=O)O1)C)C)CCCCC)C)C)CCCCC)C)C)CCCCC)C)C
• Appearance: Solid powder
• Description: Verticilide is a natural insect ryanodine receptor (ryr) antagonist
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Verticilide
• Reference: 1: Batiste SM, Blackwell DJ, Kim K, Kryshtal DO, Gomez-Hurtado N, Rebbeck RT, Cornea RL, Johnston JN, Knollmann BC. Unnatural verticilide enantiomer inhibits type 2 ryanodine receptor-mediated calcium leak and is antiarrhythmic. Proc Natl Acad Sci U S A. 2019 Mar 12;116(11):4810-4815. doi: 10.1073/pnas.1816685116. Epub 2019 Feb 21. PubMed PMID: 30792355; PubMed Central PMCID: PMC6421472.; 2: Monma S, Sunazuka T, Nagai K, Arai T, Shiomi K, Matsui R, Omura S. Verticilide: elucidation of absolute configuration and total synthesis. Org Lett. 2006 Nov 23;8(24):5601-4. PubMed PMID: 17107082.; 3: Shiomi K, Matsui R, Kakei A, Yamaguchi Y, Masuma R, Hatano H, Arai N, Isozaki M, Tanaka H, Kobayashi S, Turberg A, Omura S. Verticilide, a new ryanodine-binding inhibitor, produced by Verticillium sp. FKI-1033. J Antibiot (Tokyo). 2010 Feb;63(2):77-82. doi: 10.1038/ja.2009.126. Epub 2010 Jan 8. PubMed PMID: 20057513.; 4: Ohshiro T, Matsuda D, Kazuhiro T, Uchida R, Nonaka K, Masuma R, Tomoda H. New verticilides, inhibitors of acyl-CoA:cholesterol acyltransferase, produced by Verticillium sp. FKI-2679. J Antibiot (Tokyo). 2012 May;65(5):255-62. doi: 10.1038/ja.2012.12. Epub 2012 Mar 14. PubMed PMID: 22415459.; 5: D'Amato A, Della Sala G, Izzo I, Costabile C, Masuda Y, De Riccardis F. Cyclic Octamer Peptoids: Simplified Isosters of Bioactive Fungal Cyclodepsipeptides. Molecules. 2018 Jul 19;23(7). pii: E1779. doi: 10.3390/molecules23071779. PubMed PMID: 30029532; PubMed Central PMCID: PMC6100324.
• PubChem Compound: 15605916
• Last Modified: Aug 20 2021